molecular formula C18H14N2O2S2 B467428 N-[(4-phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide CAS No. 642956-57-8

N-[(4-phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide

Cat. No. B467428
CAS RN: 642956-57-8
M. Wt: 354.4g/mol
InChI Key: DYYZNWNLZQKZIH-UHFFFAOYSA-N
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Description

N-[(4-Phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide, also known as PPhCTT, is a compound consisting of a thiophene ring with a carbamothioyl group and a 4-phenoxyphenyl group attached to it. It has a molecular formula of C18H14N2O2S2 and an average mass of 354.446 Da .


Synthesis Analysis

The synthesis of thiophene-2-carboxamide derivatives involves the cyclization of precursor derivatives with N-(4-acetylphenyl)-2-chloroacetamide in alcoholic sodium ethoxide . This process is carried out at temperatures ranging from -78 °C to room temperature over a period of 1 to 24 hours, depending on the reactivity of the electrophile .


Molecular Structure Analysis

The molecular structure of N-[(4-Phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide is characterized by a thiophene ring with a carbamothioyl group and a 4-phenoxyphenyl group attached to it. The molecular weight of the compound is 354.4g/mol.


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of N-[(4-Phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide include three successive direct lithiations and a bromination reaction starting from thiophene . These lithiation reactions are carried out at temperatures ranging from -78 °C to room temperature over a period of 1 to 24 hours, based on the reactivity of the electrophile .


Physical And Chemical Properties Analysis

N-[(4-Phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide has a molecular formula of C18H14N2O2S2 and an average mass of 354.446 Da . Its mono-isotopic mass is 354.049683 Da .

properties

IUPAC Name

N-[(4-phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N2O2S2/c21-17(16-7-4-12-24-16)20-18(23)19-13-8-10-15(11-9-13)22-14-5-2-1-3-6-14/h1-12H,(H2,19,20,21,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYYZNWNLZQKZIH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CS3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N2O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(4-phenoxyphenyl)carbamothioyl]thiophene-2-carboxamide

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